Cas no 1935612-69-3 (Methyl 5-amino-4-hydroxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate)

• Product Name: Methyl 5-amino-4-hydroxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate
• CAS No: 1935612-69-3
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 5720400
• PubChem ID: 91623916
• Update Time: 2025-06-12

Methyl 5-amino-4-hydroxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1935612-69-3
• methyl 5-amino-4-hydroxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate
• methyl 5-amino-4-hydroxy-1-methyl-6-oxopyridine-3-carboxylate
• AKOS026718952
• starbld0012188
• F2167-2796
• 3-Pyridinecarboxylic acid, 5-amino-1,6-dihydro-4-hydroxy-1-methyl-6-oxo-, methyl ester
• Methyl 5-amino-4-hydroxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate

• Inchi： 1S/C8H10N2O4/c1-10-3-4(8(13)14-2)6(11)5(9)7(10)12/h3,11H,9H2,1-2H3
• InChI Key： JYNVWYKACVSUDL-UHFFFAOYSA-N
• SMILES： OC1=C(C(N(C)C=C1C(=O)OC)=O)N

Computed Properties

• Exact Mass: 198.06405680g/mol
• Monoisotopic Mass: 198.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 92.9Ų

Additional information on Methyl 5-amino-4-hydroxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate

Research Brief on Methyl 5-amino-4-hydroxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate (CAS: 1935612-69-3)

Methyl 5-amino-4-hydroxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate (CAS: 1935612-69-3) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly those targeting enzymes and receptors involved in various disease pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's unique structural features, including the presence of amino, hydroxy, and carboxylate functional groups, make it a versatile building block for the construction of more complex molecules. Recent synthetic methodologies have optimized the production of Methyl 5-amino-4-hydroxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate, with improvements in yield and purity. These advancements are critical for its application in high-throughput screening and medicinal chemistry campaigns, where consistent quality and scalability are paramount.

In terms of biological activity, preliminary studies have indicated that Methyl 5-amino-4-hydroxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate exhibits moderate inhibitory effects against certain kinases and proteases. These findings suggest its potential as a scaffold for the development of novel enzyme inhibitors. Further mechanistic studies are underway to elucidate the precise molecular interactions and binding modes responsible for its activity, which could inform the design of more potent and selective derivatives.

One of the most promising applications of this compound lies in its role as a precursor for the synthesis of anticancer agents. Recent research has demonstrated its utility in the construction of pyridine-based analogs that target DNA repair enzymes and cell cycle regulators. These analogs have shown promising results in vitro, with selective cytotoxicity against cancer cell lines while sparing normal cells. Ongoing in vivo studies are expected to provide further insights into its therapeutic potential and pharmacokinetic properties.

In addition to its anticancer potential, Methyl 5-amino-4-hydroxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate has also been investigated for its anti-inflammatory and antimicrobial properties. Early-stage studies have reported its ability to modulate inflammatory cytokines and inhibit the growth of certain bacterial strains. These findings open new avenues for its application in infectious diseases and chronic inflammatory conditions, although more extensive preclinical evaluation is required to validate these effects.

In conclusion, Methyl 5-amino-4-hydroxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate (CAS: 1935612-69-3) represents a valuable chemical entity with diverse potential in drug discovery. Its synthetic accessibility, coupled with its promising biological activities, positions it as a key player in the development of next-generation therapeutics. Future research should focus on optimizing its derivatives for enhanced efficacy and safety, as well as exploring its applications in combination therapies and targeted drug delivery systems.